Cas no 2228368-02-1 (2-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 2-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2228368-02-1
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6378973
• PubChem ID: 165659517
• Update Time: 2025-08-05

2-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine
• 2228368-02-1
• 2-[4-methoxy-2-(trifluoromethyl)phenyl]cyclopropan-1-amine
• EN300-1948247

• Inchi： 1S/C11H12F3NO/c1-16-6-2-3-7(8-5-10(8)15)9(4-6)11(12,13)14/h2-4,8,10H,5,15H2,1H3
• InChI Key： HVXHCTPHXWIQKR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1CC1N)OC)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine

Compound CAS No. 2228368-02-1: 2,4-Methoxy-2-(Trifluoromethyl)Phenylcyclopropan-1-Amine

The compound CAS No. 2228368-02-1, also known as 2,4-methoxy-2-(trifluoromethyl)phenylcyclopropan-1-amine, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials. The molecule combines a cyclopropane ring with a trifluoromethyl group and methoxy substituents, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The cyclopropane ring in this compound contributes to its stability and reactivity, making it an ideal candidate for exploring novel pharmacophores. The presence of the trifluoromethyl group adds electron-withdrawing properties, which can enhance the compound's bioavailability and metabolic stability. Additionally, the methoxy groups at the 2 and 4 positions of the phenyl ring introduce hydrophilic characteristics, potentially improving solubility and bioactivity.

The synthesis of CAS No. 2228368-02-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and transition-metal-catalyzed cyclopropanation to construct this compound efficiently. The use of transition-metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

In terms of applications, CAS No. 2228368-02-1 has shown promise in the development of new drug candidates targeting various therapeutic areas. For instance, its ability to modulate protein-protein interactions (PPIs) has been explored in recent studies. PPIs are critical in many cellular processes, and disrupting or enhancing them can lead to novel therapeutic interventions for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Moreover, the compound's unique electronic properties make it a valuable component in the design of advanced materials. Its application in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs), has been investigated. The trifluoromethyl group contributes to the compound's electron-deficient nature, which is advantageous for charge transport properties in electronic devices.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of CAS No. 2228368-02-1 at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. These computational studies have complemented experimental work, enabling researchers to design more efficient derivatives with enhanced properties.

In conclusion, CAS No. 2228368-02-1: 2,4-methoxy-